2-(5-Chloro-2-methoxyphenyl)propan-2-ol
Overview
Description
“2-(5-Chloro-2-methoxyphenyl)propan-2-ol” is a chemical compound with the CAS Number: 71314-02-8 . It has a molecular weight of 200.66 and its IUPAC name is 2-(5-chloro-2-methoxyphenyl)-2-propanol . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “2-(5-Chloro-2-methoxyphenyl)propan-2-ol” is 1S/C10H13ClO2/c1-10(2,12)8-6-7(11)4-5-9(8)13-3/h4-6,12H,1-3H3 . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.Scientific Research Applications
Chemical Synthesis
This compound is used in chemical synthesis . It’s a versatile reagent that can be used to create a variety of other compounds. The compound’s molecular weight is 200.66, and it’s typically stored at room temperature .
Organophosphorus Chemistry
In the field of organophosphorus chemistry, this compound could potentially be used in the synthesis of tertiary phosphines . Tertiary phosphines are important in a variety of chemical reactions, including as ligands in transition metal catalysis and organocatalysis .
3. Antimicrobial, Antioxidative, Antibiotic, and Anticancer Reagents Although not directly mentioned, compounds with similar structures have been demonstrated to play an important role as antimicrobial, antioxidative, antibiotic, and anticancer reagents . It’s possible that “2-(5-Chloro-2-methoxyphenyl)propan-2-ol” could have similar applications.
Protection/Deprotection of Amino Groups
Compounds with similar structures have been used for the protection and deprotection of amino groups . The stability of the urea linkage under acidic, alkaline, and aqueous conditions is an additional advantage .
Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, and H335 . These indicate that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Mode of Action
The presence of the chloro and methoxy groups may influence the compound’s binding affinity and selectivity for its targets .
Result of Action
Phenolic compounds can have a variety of effects at the molecular and cellular level, including modulation of enzyme activity, alteration of cell signaling pathways, and potential antioxidant activity .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(5-Chloro-2-methoxyphenyl)propan-2-ol . Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and its interactions with its targets. Additionally, individual factors such as age, sex, genetics, and health status can influence the compound’s pharmacokinetics and pharmacodynamics .
properties
IUPAC Name |
2-(5-chloro-2-methoxyphenyl)propan-2-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClO2/c1-10(2,12)8-6-7(11)4-5-9(8)13-3/h4-6,12H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKVRAWRQRMWNGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=C(C=CC(=C1)Cl)OC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Chloro-2-methoxyphenyl)propan-2-ol |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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